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Compound of Interest

Compound Name: Uric acid-13C,15N3

Cat. No.: B12410515 Get Quote

Essential Safety and Handling of Uric Acid-13C,15N3
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Uric acid-13C,15N3, a stable, isotopically labeled

compound.

Immediate Safety Precautions
Uric acid-13C,15N3 is a solid, non-volatile compound. While it is not classified as a hazardous

substance, standard laboratory safety protocols should be strictly followed to minimize any

potential risks associated with handling chemical solids.[1][2] The primary routes of exposure

are inhalation of dust particles and direct contact with the skin and eyes.

Personal Protective Equipment (PPE):

Appropriate personal protective equipment must be worn at all times when handling Uric acid-
13C,15N3.[3][4][5][6] The recommended PPE is summarized in the table below.
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PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to prevent eye

contact with dust particles.[1]

[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Should be worn to prevent skin

contact.[2][3]

Body Protection Laboratory coat
A standard lab coat is required

to protect clothing and skin.[3]

Respiratory Protection
Not generally required under

normal use

If handling large quantities or if

dust is generated, a NIOSH-

approved respirator may be

necessary.[2][7]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Uric acid-13C,15N3 will ensure safety and maintain the

integrity of the compound.

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including a calibrated scale, weighing paper or boat, and appropriate

solvents, ready.

Weighing: Carefully weigh the desired amount of Uric acid-13C,15N3 in a well-ventilated

area or a chemical fume hood to minimize dust inhalation. Avoid creating dust.

Dissolving: Uric acid-13C,15N3 is soluble in water.[8] When preparing solutions, add the

solid to the solvent slowly and stir to dissolve.

Storage: Store the solid compound in a tightly sealed container in a cool, dry place.[1]

Solutions should be stored as recommended by the specific experimental protocol.

Spill Response: In case of a spill, avoid generating dust. Moisten the spilled solid with water

and then carefully wipe it up with a damp cloth or paper towel. Place the waste in a sealed

container for disposal.
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Disposal Plan
Proper disposal of Uric acid-13C,15N3 and its containers is essential to prevent environmental

contamination.

Unused Solid: Unused solid Uric acid-13C,15N3 should be disposed of as chemical waste

in accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Solutions: Aqueous solutions of Uric acid-13C,15N3 should be collected in a designated

aqueous waste container.

Empty Containers: Empty containers should be rinsed thoroughly with an appropriate

solvent. The rinsate should be collected as chemical waste. The rinsed container can then

be disposed of as regular laboratory glass or plastic waste.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Uric acid-13C,15N3 in a

laboratory setting.
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Caption: Standard laboratory workflow for handling Uric acid-13C,15N3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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